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Compound of Interest

Compound Name: ARD-2051

Cat. No.: B12387255 Get Quote

This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) for researchers using ARD-2051 who are observing a lack of Androgen

Receptor (AR) degradation in their cellular experiments.

Understanding ARD-2051's Mechanism of Action
ARD-2051 is a Proteolysis Targeting Chimera (PROTAC) designed to specifically induce the

degradation of the Androgen Receptor (AR). It is a heterobifunctional molecule, meaning it has

two distinct ends connected by a linker. One end binds to the AR, and the other end binds to an

E3 ubiquitin ligase, specifically Cereblon (CRBN). By bringing the AR and CRBN into close

proximity, ARD-2051 facilitates the formation of a ternary complex. This complex formation

leads to the ubiquitination of AR, marking it for degradation by the cell's proteasome.
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To cite this document: BenchChem. [Technical Support Center: ARD-2051]. BenchChem,
[2025]. [Online PDF]. Available at: [https://www.benchchem.com/product/b12387255#ard-
2051-not-degrading-ar-in-cells]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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